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Compound of Interest

Compound Name: 4-Bromobutyronitrile

Cat. No.: B1294660

An In-depth Technical Guide to 4-Bromobutyronitrile: Safety, Handling, and Storage

For researchers, scientists, and drug development professionals, a thorough understanding of
chemical safety is paramount to ensuring a safe and productive laboratory environment. This
technical guide provides comprehensive information on the safe handling, storage, and
emergency procedures for 4-Bromobutyronitrile (CAS No: 5332-06-9), a versatile reagent
used in various chemical syntheses.

Chemical Identification and Properties

4-Bromobutyronitrile, also known as 4-bromobutanenitrile, is a liquid that appears clear and
colorless to light yellow.[1][2] It is recognized by the chemical formula C4H6BrN and has a
molecular weight of 148.00 g/mol .[3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C4H6BrN [415]
Molecular Weight 148.001 g/mol [5]
Appearance Light yellow, clear liquid [2]

Odor Odorless [4]

Boiling Point 205 °C (401 °F) at 760 mmHg [2][3]1[4]
Flash Point 103 °C (217.4 °F) - closed cup [2][41[6]
Density 1.480 - 1.489 g/mL at 25 °C [2][41[6]

. Immiscible with water. Miscible
Solubility _ [1]
with toluene and benzene.

Safety and Hazard Information

4-Bromobutyronitrile is classified as a hazardous chemical and requires careful handling.[4] It
is toxic if swallowed, in contact with skin, or if inhaled.[4] Furthermore, it causes skin irritation
and serious eye irritation and may cause respiratory irritation.[4]

Table 2: GHS Classification

Data compiled from multiple sources which may show slight variations in categorization.
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Hazard Class Category Signal Word Hazard Statement
H301: Toxic if
o ) swallowed / H302:
Acute Toxicity, Oral Category 3/4 Danger / Warning )
Harmful if
swallowed[4][7][8]
H311: Toxic in contact
. ) with skin / H312:
Acute Toxicity, Dermal  Category 3/ 4 Danger / Warning )
Harmful in contact
with skin[4][7][8]
Acute Toxicity, ] H332: Harmful if
) Category 3/4 Danger / Warning )
Inhalation inhaled[8][9]
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation[4][9]
Serious Eye ] H319: Causes serious
o Category 2 Warning o
Damage/Irritation eye irritation[4][9]
Specific target organ H335: May cause
toxicity (single Category 3 Warning respiratory irritation[4]
exposure) [9]

ble 3: Toxici

Route of Species .

Type of Test Dose/Duration  Reference
Exposure Observed

LD50 (Lethal

dose, 50 percent Intraperitoneal Rodent - mouse 100 mg/kg [5]

kill)

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) must be utilized.

Engineering Controls
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Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are located close to the workstation.[4]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 4-Bromobutyronitrile:

Protection Type

Specification

Source(s)

Eye/Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.

[4]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. For full contact,
fluorinated rubber gloves with
a minimum thickness of 0.7
mm and a breakthrough time
of >480 min are

recommended.

[2]14]

Respiratory Protection

If engineering controls are
insufficient, use a
NIOSH/MSHA or European
Standard EN 149 approved
full-facepiece airline respirator
in positive pressure mode. For
nuisance exposures, type
ABEK (EU EN 14387) or
OV/AG (US) respirator

cartridges can be used.

[2]14]

Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.
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Handling

» Avoid all personal contact, including inhalation of vapors or mists.[3][9]

Do not eat, drink, or smoke when using this product.[4][9]

Wash hands and any exposed skin thoroughly after handling.[2][4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[8]

Keep containers securely sealed when not in use.[9]

Storage

» Store in a cool, dry, and well-ventilated place.[2][4][9]
o Keep the container tightly closed.[4][9]
o Store locked up.[2][4]

» Protect containers from physical damage and check regularly for leaks.[9]

Table 4: Incompatible Materials

Material Class

Strong oxidizing agents

Strong acids

Strong bases

Strong reducing agents

Source:[4][10]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
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Immediate medical attention is required for all routes of exposure.[4]

Exposure Route First-Aid Protocol Source(s)

Remove the victim to fresh air.
If not breathing, give artificial
Inhalation respiration. Keep the person [21[41[9]
warm and at rest. Call a
POISON CENTER or doctor.

Immediately remove all
contaminated clothing. Wash
. off with plenty of soap and
Skin Contact , [4][9]
water for at least 15 minutes.
Seek immediate medical

attention.

Rinse cautiously with water for
several minutes, also under
the eyelids. Remove contact
Eye Contact lenses if present and easy to [419]
do. Continue rinsing for at
least 15 minutes. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
ive anything by mouth to an
Ingestion g y- 9oy [21[4119]
unconscious person.
Immediately call a POISON

CENTER or doctor.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), alcohol-resistant
foam, or dry chemical.[3][8]

o Specific Hazards: Containers may burn, emitting poisonous fumes.[9] Keep product and
empty containers away from heat and sources of ignition.[4][10]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][4]

Accidental Release Measures (Spill Cleanup)

The procedure for cleaning up a spill depends on its size. For all spills, ensure proper PPE is
worn, including respiratory protection, and avoid breathing vapors.[2][9]

Minor Spills (< 4 L):

Control personal contact by using protective equipment.[9]

Contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[9][11]

Working from the outside in, absorb the liquid.[11]

Collect the absorbed material into a suitable, labeled container for disposal.[2][9]

Decontaminate the area with a suitable cleaning agent.[11]

Major Spills:

Evacuate personnel from the area and move upwind.[4][9]

 Alert the fire brigade or emergency services, informing them of the hazard's nature and
location.[9]

o Prevent the spill from entering drains or waterways.[9]

o Contain the spill with sand, earth, or vermiculite.[9]

« If safe, stop the leak.[9]

o Collect recoverable product into labeled containers.[9]

» After cleanup, decontaminate and launder all protective clothing and equipment before
reuse.[9]
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Visual Guides and Workflows

To further clarify safety protocols, the following diagrams illustrate key decision-making
processes and workflows.

Hierarchy of Controls for 4-Bromobutyronitrile

Elimination

(e.g., Use a different process)

Substitution
(e.g., Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.q., Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.
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Spill Occurs

Assess Spill Size & Risk
(Minor vs. Major)

inor Major

Minor Spill Protocol Major Spill Protocol

Don Appropriate PPE Evacuate Area
(Gloves, Goggles, Respirator) & Alert Others

Contain Spill .
- Call Emergency Services

Collect Material
(Work outside-in)

\

Secure Area / Prevent Entry

Dispose of Waste
(Labeled, sealed container)

Decontaminate Area

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for accidental spill response.
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Exposure Occurs

Identify Route of Exposure

Skin Contact

Inhalation Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes for 15+ min Rinse Mouth
Provide artificial respiration if needed Wash skin for 15+ min Remove contact lenses if possible Do NOT induce vomiting

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page
Caption: First-aid decision tree for exposure incidents.

Transportation and Disposal
Transportation

4-Bromobutyronitrile is regulated for transport.
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Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name
NITRILES,
DOT/TDG/
UN3276 LIQUID, TOXIC, 6.1 "
IATA
N.O.S.

Source:[2][4]

Disposal

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4] Chemical waste generators must ensure complete
and accurate classification of the waste.[4] Do not empty into drains.[4]

Disclaimer: This guide is intended for informational purposes and is based on publicly available
safety data. It is not a substitute for a comprehensive risk assessment, which should be
conducted by qualified personnel before any use of this chemical. Always refer to the most
current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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